Cas no 106510-41-2 (12,14-Heptacosadiynoicacid)
12,14-Heptacosadiynoicacid structure
Product Name:12,14-Heptacosadiynoicacid
CAS No:106510-41-2
MF:C27H46O2
MW:402.652948856354
CID:127175
PubChem ID:9543610
Update Time:2025-04-18
12,14-Heptacosadiynoicacid Chemical and Physical Properties
Names and Identifiers
-
- 12,14-Heptacosadiynoicacid
- TIMTEC-BB SBB008787
- LMFA01030701
- CHEBI:165450
- 12,14-Heptacosadiynoic acid
- 106510-41-2
- heptacosa-12,14-diynoic acid
- 4,4-diacetylbibenzyl
- DTXSID30429503
- SCHEMBL417746
-
- Inchi: 1S/C27H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(28)29/h2-12,17-26H2,1H3,(H,28,29)
- InChI Key: WFKKPVSAXVSKCE-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCC#CC#CCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 402.34998
- Monoisotopic Mass: 402.349780706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 21
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
12,14-Heptacosadiynoicacid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
106510-41-2 (12,14-Heptacosadiynoicacid) Related Products
- 506-24-1(9-Octadecynoic Acid)
- 28393-02-4(10,12-Docosadiyndioic acid)
- 28393-04-6(5,7-Dodecadiynedioicacid)
- 66990-30-5(10,12-Tricosadiynoic acid)
- 66990-32-7(10,12-Pentacosadiynoic acid)
- 22202-65-9(9-Undecynoic acid)
- 174063-95-7(Henicosa-8,10-diynoic acid)
- 28393-01-3(5,7-Hexadecadiynoic Acid)
- 178560-65-1(5,7-Docosadiynoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk